N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiazole-4-carboxamide

• IUPAC Name: N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H11N3O2S/c18-14(13-8-20-9-17-13)16-6-10-1-2-12(15-5-10)11-3-4-19-7-11/h1-5,7-9H,6H2,(H,16,18)
• InChI Key: YDYPMKBDHYGHAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CNC(=O)C2=CSC=N2)C3=COC=C3
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

N-((6-(furan-3-yl)pyridin-3-yl)methyl)thiazole-4-carboxamide is a synthetic compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

• Synthesis and Properties of Related Compounds : Some research focuses on the synthesis of related furan and thiazole derivatives, exploring their chemical properties and potential applications. For example, El’chaninov and Aleksandrov (2017) detailed the synthesis of N-(quinolin-6-yl)furan-2-carboxamide, which was further processed to obtain different heterocyclic compounds (El’chaninov & Aleksandrov, 2017).

• Antimicrobial and Antiprotozoal Activities : Compounds with similar structures have been investigated for their antimicrobial and antiprotozoal properties. For instance, a study by Cakmak et al. (2022) explored the antimicrobial activity of a thiazole-based heterocyclic amide, finding it effective against various microorganisms (Cakmak et al., 2022).

• Application in Disease Treatment : Research by Ismail et al. (2004) demonstrated the potential of dicationic imidazo[1,2-a]pyridines, which share structural similarities, as antiprotozoal agents, showing strong DNA affinities and in vivo activity in a trypanosomal mouse model (Ismail et al., 2004).

• HIV-Integrase Strand Transfer Inhibition Activity : Boros et al. (2006) described the synthesis of compounds that include 7-hydroxy[1,3]thiazolo[5,4-b]pyridin-5(4H)-ones, highlighting their sub-micromolar enzyme inhibition of HIV integrase, indicating potential applications in HIV treatment (Boros et al., 2006).

• Anticancer Activities : The research by Zaki et al. (2018) on chalcone derivatives, including compounds with furan and thiazole structures, demonstrated significant anticancer activities, especially against the MCF-7 breast cancer cell line (Zaki et al., 2018).

• Antioxidative Activity in Coffee Volatiles : Yanagimoto et al. (2002) studied heterocyclic compounds found in coffee volatiles, including furan derivatives, for their antioxidative activity, revealing the significant potential of these compounds in food chemistry (Yanagimoto et al., 2002).